Cas no 946206-71-9 (1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide)

• Product Name: 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide
• CAS No: 946206-71-9
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6086605
• PubChem ID: 42589969
• Update Time: 2025-06-03

1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide
• 1,3-dimethyl-2,4-dioxo-N-(4-propan-2-ylphenyl)thieno[2,3-d]pyrimidine-6-carboxamide
• Thieno[2,3-d]pyrimidine-6-carboxamide, 1,2,3,4-tetrahydro-1,3-dimethyl-N-[4-(1-methylethyl)phenyl]-2,4-dioxo-
• VU0628163-1
• N-(4-isopropylphenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide
• F5004-0049
• Z818806832
• 946206-71-9
• AKOS005635642

• Inchi： 1S/C18H19N3O3S/c1-10(2)11-5-7-12(8-6-11)19-15(22)14-9-13-16(23)20(3)18(24)21(4)17(13)25-14/h5-10H,1-4H3,(H,19,22)
• InChI Key： CTEBAHPAQYOXEL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2C=C(C(NC3=CC=C(C(C)C)C=C3)=O)SC=2N1C

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• pka: 11.88±0.70(Predicted)

Additional information on 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-6-carboxamide

Comprehensive Analysis of 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide (CAS No. 946206-71-9)

1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide (CAS No. 946206-71-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the thienopyrimidine class, which is known for its diverse applications in drug discovery and material science. The presence of a carboxamide moiety and a propan-2-ylphenyl substituent enhances its molecular interactions, making it a promising candidate for further studies.

Recent trends in scientific literature highlight the growing interest in thienopyrimidine derivatives for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Researchers are particularly intrigued by the 1,3-dimethyl-2,4-dioxo scaffold, which has shown remarkable stability and bioavailability in preclinical studies. The compound's CAS No. 946206-71-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide can be synthesized via multi-step reactions involving condensation, cyclization, and functional group transformations. The thieno[2,3-d]pyrimidine core is typically constructed using commercially available starting materials, followed by the introduction of the carboxamide group under controlled conditions. Optimization of these synthetic routes is a hot topic in organic chemistry forums and academic discussions.

In terms of applications, this compound has been explored for its potential in targeting protein-protein interactions (PPIs), a key area in drug development. The propan-2-ylphenyl group is believed to enhance lipophilicity, thereby improving cell membrane permeability. Such properties are critical for compounds intended to modulate intracellular targets, as evidenced by recent publications in journals like Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

Environmental and safety considerations for CAS No. 946206-71-9 are also under scrutiny, particularly in the context of green chemistry. Researchers are investigating solvent-free or low-toxicity solvent systems for its synthesis to align with the principles of sustainable chemistry. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

Furthermore, computational studies, including molecular docking and QSAR modeling, have been employed to predict the binding affinity and pharmacokinetic properties of 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide. These in silico approaches are invaluable for prioritizing compounds for experimental validation, saving time and resources in drug discovery pipelines.

In conclusion, 1,3-dimethyl-2,4-dioxo-N-4-(propan-2-yl)phenyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide (CAS No. 946206-71-9) represents a versatile and scientifically intriguing molecule with broad potential in life sciences. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the realms of drug design and agrochemical innovation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.